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1-(4-(2-Hydroxy-3-(4-(o-tolyl)piperazin-1-yl)propoxy)-3-methoxyphenyl)ethanone 1-(4-(2-Hydroxy-3-(4-(o-tolyl)piperazin-1-yl)propoxy)-3-methoxyphenyl)ethanone
Brand Name: Vulcanchem
CAS No.: 825607-15-6
VCID: VC0486103
InChI: InChI=1S/C23H30N2O4/c1-17-6-4-5-7-21(17)25-12-10-24(11-13-25)15-20(27)16-29-22-9-8-19(18(2)26)14-23(22)28-3/h4-9,14,20,27H,10-13,15-16H2,1-3H3
SMILES: CC1=CC=CC=C1N2CCN(CC2)CC(COC3=C(C=C(C=C3)C(=O)C)OC)O
Molecular Formula: C23H30N2O4
Molecular Weight: 398.5g/mol

1-(4-(2-Hydroxy-3-(4-(o-tolyl)piperazin-1-yl)propoxy)-3-methoxyphenyl)ethanone

CAS No.: 825607-15-6

Main Products

VCID: VC0486103

Molecular Formula: C23H30N2O4

Molecular Weight: 398.5g/mol

1-(4-(2-Hydroxy-3-(4-(o-tolyl)piperazin-1-yl)propoxy)-3-methoxyphenyl)ethanone - 825607-15-6

CAS No. 825607-15-6
Product Name 1-(4-(2-Hydroxy-3-(4-(o-tolyl)piperazin-1-yl)propoxy)-3-methoxyphenyl)ethanone
Molecular Formula C23H30N2O4
Molecular Weight 398.5g/mol
IUPAC Name 1-[4-[2-hydroxy-3-[4-(2-methylphenyl)piperazin-1-yl]propoxy]-3-methoxyphenyl]ethanone
Standard InChI InChI=1S/C23H30N2O4/c1-17-6-4-5-7-21(17)25-12-10-24(11-13-25)15-20(27)16-29-22-9-8-19(18(2)26)14-23(22)28-3/h4-9,14,20,27H,10-13,15-16H2,1-3H3
Standard InChIKey UXIIGSSKBOZZIV-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1N2CCN(CC2)CC(COC3=C(C=C(C=C3)C(=O)C)OC)O
Canonical SMILES CC1=CC=CC=C1N2CCN(CC2)CC(COC3=C(C=C(C=C3)C(=O)C)OC)O
PubChem Compound 2984727
Last Modified Nov 11 2021
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